Cas no 2648981-69-3 (1-(Difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1-(Difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene
• CAS No: 2648981-69-3
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• CID: 5884255
• PubChem ID: 165683071
• Update Time: 2025-05-22

1-(Difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene
• 2648981-69-3
• EN300-1971775
• 1-(Difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene

• Inchi： 1S/C11H11F2NO2/c1-11(2,14-7-15)8-5-3-4-6-9(8)16-10(12)13/h3-6,10H,1-2H3
• InChI Key： FLUAODHSPVQLTI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(C)(C)N=C=O)F

Computed Properties

• Exact Mass: 227.07578492g/mol
• Monoisotopic Mass: 227.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(Difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene

1-(Difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene: A Comprehensive Overview

The compound 1-(Difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene, identified by the CAS number 2648981-69-3, is a highly specialized aromatic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile applications and innovative synthesis methods.

At its core, the molecule features a benzene ring substituted with two distinct groups: a difluoromethoxy group (-O-CF₂-) at the para position and an isocyanate group (NCO) attached to a branched propane chain at the meta position. This arrangement imparts the compound with a combination of electronic and steric effects, making it highly reactive under specific conditions. Recent studies have highlighted its potential as a building block in the synthesis of advanced polymers, particularly in the development of high-performance adhesives and coatings.

The difluoromethoxy substituent introduces electron-withdrawing effects, enhancing the reactivity of the benzene ring towards electrophilic substitution reactions. Meanwhile, the isocyanate group at the meta position serves as a versatile functional group capable of participating in various polymerization reactions, including polyurethane synthesis. This dual functionality makes 1-(Difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene an invaluable intermediate in the production of specialized materials with tailored mechanical and thermal properties.

Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly synthesis pathways. Researchers have demonstrated that by employing catalytic systems, such as transition metal catalysts or enzymatic methods, the synthesis of 1-(Difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene can be optimized to reduce waste and energy consumption. These developments align with global efforts to promote sustainable chemical manufacturing practices.

In addition to its industrial applications, this compound has shown promise in biomedical research. The isocyanate group's reactivity has been leveraged in drug delivery systems, where it facilitates controlled drug release mechanisms. Furthermore, studies have indicated that this compound may possess bioactive properties, making it a candidate for further exploration in pharmacological research.

The structural versatility of 1-(Difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene also extends to its ability to form coordination complexes with metal ions. Such complexes have been investigated for their potential use in catalysis and sensor applications, highlighting the compound's role as a multi-functional platform for chemical innovation.

In conclusion, 1-(Difluoromethoxy)-2-(2-isocyanatopropan-2-yl)benzene, CAS number 2648981-69-3, stands as a testament to modern chemical ingenuity. Its unique combination of functional groups and reactivity positions it as a key player in diverse fields ranging from materials science to biomedicine. As research continues to uncover new applications and synthesis pathways, this compound is poised to make significant contributions to both academic and industrial advancements.